Cas no 339029-06-0 ([2-[(4-Methoxybenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 4-methoxybenzoate)

• Product Name: [2-[(4-Methoxybenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 4-methoxybenzoate
• CAS No: 339029-06-0
• MF: C₂₈H₂₆O₇
• MW: 474.501848697662
• CID: 5165727
• Update Time: 2025-06-25

[2-[(4-Methoxybenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (2-([(4-METHOXYBENZOYL)OXY]METHYL)-1-OXO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENYL)METHYL 4-METHOXYBENZENECARBOXYLATE
• {2-[(4-methoxybenzoyloxy)methyl]-1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl}methyl 4-methoxybenzoate
• (2-{[(4-methoxybenzoyl)oxy]methyl}-1-oxo-1,2,3,4-tetrahydro-2-naphthalenyl)methyl 4-methoxybenzenecarboxylate
• [2-[(4-methoxybenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 4-methoxybenzoate
• Oprea1_200202
• {2-[(4-methoxybenzoyloxy)methyl]-1-oxo-1,2,3,4-tetrahydronaphthalen-2-yl}methyl4-methoxybenzoate
• [2-[(4-Methoxybenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 4-methoxybenzoate

• Inchi： 1S/C28H26O7/c1-32-22-11-7-20(8-12-22)26(30)34-17-28(16-15-19-5-3-4-6-24(19)25(28)29)18-35-27(31)21-9-13-23(33-2)14-10-21/h3-14H,15-18H2,1-2H3
• InChI Key： CENDVWRXIKQWND-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)CC1(COC(C2C=CC(=CC=2)OC)=O)C(C2C=CC=CC=2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 694
• XLogP3: 4.9
• Topological Polar Surface Area: 88.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on [2-[(4-Methoxybenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 4-methoxybenzoate

Compound CAS No 339029-06-0: [2-[(4-Methoxybenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 4-methoxybenzoate

The compound with CAS No 339029-06-0, named [2-[(4-Methoxybenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 4-methoxybenzoate, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a naphthalene derivative substituted with methoxy groups and ester functionalities. The presence of these functional groups imparts unique chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its ability to form stable ester linkages has been exploited in the development of targeted drug delivery vehicles. Researchers have demonstrated that the compound can serve as a versatile platform for conjugating therapeutic agents with biocompatible carriers, enhancing drug stability and bioavailability. This advancement is particularly promising for the delivery of hydrophobic drugs, where traditional methods often face challenges due to poor solubility and rapid degradation.

In addition to its pharmaceutical applications, the compound has shown promise in materials science. Its rigid aromatic framework and ester functionalities make it an attractive candidate for use in polymer synthesis. Scientists have successfully incorporated this compound into polymeric materials, resulting in enhanced mechanical properties and thermal stability. These findings suggest that the compound could be utilized in the development of advanced materials for aerospace, electronics, and biomedical devices.

The synthesis of [2-[(4-Methoxybenzoyl)oxymethyl]-1-oxo-3,4-dihydronaphthalen-2-yl]methyl 4-methoxybenzoate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly synthesis routes. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound, reducing production costs and minimizing waste generation.

From a biological standpoint, this compound exhibits interesting pharmacokinetic properties. Studies have shown that it demonstrates moderate absorption rates in vivo, with a relatively long half-life due to its lipophilic nature. This characteristic makes it suitable for sustained-release drug formulations. Furthermore, preliminary toxicity studies indicate that the compound has low acute toxicity, suggesting its potential for safe use in therapeutic applications.

One of the most exciting developments involving this compound is its application in bioimaging technologies. Researchers have leveraged its fluorescent properties to develop novel contrast agents for magnetic resonance imaging (MRI). The compound's ability to emit fluorescence under specific wavelengths has been harnessed to create highly sensitive imaging agents capable of detecting early-stage pathological changes in tissues.

Looking ahead, ongoing research is focused on optimizing the compound's properties for even broader applications. Efforts are being made to enhance its biocompatibility further and explore its potential as a component in nanotechnology-based therapies. The integration of this compound into nanoscale drug delivery systems could revolutionize treatment approaches for diseases such as cancer and neurodegenerative disorders.

In conclusion, CAS No 339029-06-0 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmaceuticals, materials science, and bioimaging technologies.